Cas no 64957-86-4 (2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline)

• Product Name: 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline
• CAS No: 64957-86-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD00151812
• CID: 90289
• PubChem ID: 5149963
• Update Time: 2025-05-20

2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline
• 2-(2,6-dimethoxyphenyl)-4,4-dimethyl-5H-1,3-oxazole
• 2,6-DIMETHYL-BENZENEMETHANOL
• ROAVQVZZFABISD-UHFFFAOYSA-N
• 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline,98+%
• 64957-86-4
• FT-0608415
• CHEMBL1583465
• 2-(2',6'-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline
• 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole
• AKOS005459115
• Oprea1_646143
• SMR000420247
• SCHEMBL7023321
• DTXSID80408808
• HMS2794M06
• 2-(2,6-Dimethoxyphenyl)4,4-dimethyl-2-oxazoline
• 2-(2,6-dimethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• 2-(2,6-Dimethoxy-phenyl)-4,4-dimethyl-4,5-dihydro-oxazole
• MLS000780064
• STK525247

• MDL： MFCD00151812
• Inchi： 1S/C13H17NO3/c1-13(2)8-17-12(14-13)11-9(15-3)6-5-7-10(11)16-4/h5-7H,8H2,1-4H3
• InChI Key： ROAVQVZZFABISD-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC=CC=2OC)OC)=NC(C)(C)C1
• BRN： 1124449

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: White or light brown powder
• Density: 1.11
• Melting Point: 68-70°C
• Boiling Point: 361.3°C at 760 mmHg
• Flash Point: 140°C
• Refractive Index: 1.522
• PSA: 40.05000
• LogP: 1.69480
• Solubility: Insoluble in water.

2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline

Professional Introduction to Compound with CAS No. 64957-86-4 and Product Name: 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline

The compound with the CAS number 64957-86-4 and the product name 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazoline derivatives, which have garnered considerable attention due to their versatile applications in synthetic chemistry, catalysis, and medicinal chemistry. The structural features of this molecule, particularly the presence of dimethoxyphenyl and dimethyl substituents, contribute to its unique chemical properties and potential biological activities.

Recent research has highlighted the importance of oxazoline derivatives in drug development. Oxazolines are five-membered heterocyclic compounds that contain an oxygen atom and two adjacent nitrogen atoms. They serve as valuable intermediates in the synthesis of more complex molecules and have been explored for their role in asymmetric catalysis. The dimethoxyphenyl group in 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline enhances its solubility and stability, making it a promising candidate for further chemical modifications and functionalization.

The dimethyl substituents at the 4-position of the oxazoline ring contribute to the steric environment of the molecule, influencing its reactivity and interaction with biological targets. This compound has been studied for its potential applications in the synthesis of novel pharmaceuticals. For instance, oxazoline derivatives have shown promise as ligands in transition metal-catalyzed reactions, which are crucial for constructing complex molecular architectures efficiently.

In the realm of medicinal chemistry, oxazoline derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The dimethoxyphenyl moiety is known to enhance binding affinity to biological receptors due to its ability to form hydrogen bonds and π-stacking interactions. This feature makes 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline a valuable scaffold for designing new therapeutic agents.

One of the most exciting applications of this compound is in the field of asymmetric synthesis. Oxazolines can act as chiral auxiliaries or ligands that induce enantioselective reactions. The presence of both oxygen and nitrogen atoms in the ring allows for multiple coordination modes with transition metals, facilitating a wide range of catalytic transformations. Researchers have utilized derivatives like 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline to achieve high enantiomeric excess in key synthetic steps.

Moreover, recent studies have explored the use of oxazoline derivatives in polymer chemistry. The incorporation of these motifs into polymer backbones can lead to materials with enhanced thermal stability and mechanical properties. The dimethoxyphenyl group imparts additional functionalities that can be exploited for cross-linking or side-chain modifications, resulting in polymers with tailored properties for various applications.

The synthesis of 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of an oxazoline ring through a condensation reaction between a hydroxamic acid derivative and an aldehyde or ketone. Subsequent functionalization steps introduce the dimethoxyphenyl and dimethyl groups through selective methylation or aromatic substitution reactions.

The purity and yield of this compound are critical factors that influence its downstream applications. Advanced purification techniques such as column chromatography or recrystallization are employed to isolate high-quality material. Analytical methods like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm its structure and assess its chemical integrity.

In conclusion, 2-(2,6-Dimethoxyphenyl)-4,4-dimethyl-2-oxazoline (CAS No. 64957-86-4) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research into drug discovery and catalytic applications. As our understanding of organic chemistry continues to evolve，this compound will undoubtedly play a crucial role in advancing synthetic methodologies and developing novel materials.